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Azanium;cobalt(2+);sulfate;hexahy

drate

Cat. No.: B077939 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Ammonium Cobalt(II)

Sulfate Hexahydrate

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of chemical compounds is paramount. This guide provides a

comprehensive overview of ammonium cobalt(II) sulfate hexahydrate ((NH₄)₂Co(SO₄)₂·6H₂O),

a Tutton's salt with notable applications in catalysis, electroplating, and as a precursor in

materials science.

Physical Properties
Ammonium cobalt(II) sulfate hexahydrate is a pink-to-red crystalline solid.[1][2] It is an odorless

and hygroscopic compound that is soluble in water but insoluble in alcohol.[2][3][4] The

hygroscopic nature of this material necessitates storage in a desiccator to prevent the

absorption of atmospheric moisture.[1]
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Property Value

Molecular Formula (NH₄)₂Co(SO₄)₂·6H₂O

Molecular Weight 395.23 g/mol [1]

Appearance Pink - Red Crystalline Solid[2]

Odor Odorless[2]

Melting Point ~120 °C / 248 °F (decomposes)[1][5][6]

Density 1.902 g/mL at 25 °C[3][5]

Magnetic Moment ~4.75 B.M. at room temperature[5]

Crystal Structure
Ammonium cobalt(II) sulfate hexahydrate belongs to the family of Tutton's salts, which are

known for their well-defined crystal structures. It crystallizes in a monoclinic system with the

space group P2₁/a.[7] The crystal structure consists of an octahedral coordination of the Co²⁺

ion.[1]

Chemical Properties and Reactions
This compound exhibits a range of chemical behaviors, including decomposition upon heating

and participation in complexation and redox reactions.

Thermal Decomposition
Upon heating to approximately 120 °C, ammonium cobalt(II) sulfate hexahydrate begins to

decompose, primarily through the loss of its water of hydration.[1][5][6] Further heating can

lead to the decomposition of the ammonium and sulfate ions, releasing gaseous products such

as nitrogen oxides (NOx), sulfur oxides, and ammonia.[2]

Complexation Reactions
In the presence of excess concentrated ammonia, ammonium cobalt(II) sulfate hexahydrate

reacts to form the hexaamminecobalt(II) ion, [Co(NH₃)₆]²⁺.[1]
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Oxidation-Reduction Reactions
The cobalt(II) ion in the compound can be oxidized to cobalt(III) under certain conditions.[1]

Experimental Protocols
Synthesis of Ammonium Cobalt(II) Sulfate Hexahydrate
A common laboratory-scale synthesis involves the reaction of cobalt(II) sulfate with aqueous

ammonia.[1][3]

Procedure:

Dissolve cobalt(II) sulfate in deionized water to create a saturated solution.

Slowly add a stoichiometric amount of aqueous ammonia to the cobalt(II) sulfate solution

with constant stirring.

Allow the resulting solution to stand, facilitating the crystallization of ammonium cobalt(II)

sulfate hexahydrate.

Collect the crystals by filtration, wash with a small amount of cold deionized water, and dry in

a desiccator.

An industrial method for its production utilizes waste solutions from cobalt electroplating

processes, where the cobalt(II)-containing solution is mixed with ammonium sulfate to induce

crystallization.[1]

Characterization Techniques
Single-Crystal X-ray Diffraction (XRD): This technique is employed to resolve the octahedral

coordination of Co²⁺ within the Tutton's salt structure.[1]

Thermogravimetric Analysis (TGA): TGA is used to identify the dehydration steps. A

significant mass loss at approximately 120 °C corresponds to the decomposition of the

hexahydrate form.[1]

UV-Vis Spectroscopy: The presence of d-d transitions of the Co²⁺ ion in an octahedral field is

confirmed by absorbance peaks in the visible range, notably around 510 nm.[1]
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Visualizations
Logical Workflow for Synthesis

Synthesis Workflow of (NH₄)₂Co(SO₄)₂·6H₂O

Dissolve CoSO₄ in Water

Add Aqueous NH₃ Solution

Crystallization

Filtration and Washing

Drying in Desiccator

(NH₄)₂Co(SO₄)₂·6H₂O Crystals

Click to download full resolution via product page

Caption: Synthesis Workflow of (NH₄)₂Co(SO₄)₂·6H₂O

Thermal Decomposition Pathway
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Thermal Decomposition of (NH₄)₂Co(SO₄)₂·6H₂O

(NH₄)₂Co(SO₄)₂·6H₂O (s)

Heat (~120 °C)

(NH₄)₂Co(SO₄)₂ (s) + 6H₂O (g)

Further Heating

Gaseous Products
(NH₃, NOx, SOx)

Cobalt Oxides (s)

Click to download full resolution via product page

Caption: Thermal Decomposition of (NH₄)₂Co(SO₄)₂·6H₂O

Safety and Handling
Ammonium cobalt(II) sulfate hexahydrate is considered hazardous.[2] It is harmful if swallowed

and may cause an allergic skin reaction.[8][9] It is very toxic to aquatic life with long-lasting

effects.[8][10] When handling this compound, it is crucial to wear appropriate personal

protective equipment, including gloves and eye protection, and to work in a well-ventilated area

to avoid dust formation.[2] Store the compound in a dry, well-ventilated place and protect it from

moisture due to its hygroscopic nature.[2][8]
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Applications
This compound serves various purposes in scientific and industrial settings:

Spectroscopic Standard: It is used as a standard in spectroscopy.[5]

Cobalt Plating: It is a component in baths for cobalt electroplating.[11]

Catalysis: It acts as a catalyst in various chemical reactions.[1][11]

Ceramics: It finds use in the ceramics industry.[5]

Pharmaceutical Intermediates: It is used in the synthesis of pharmaceutical intermediates.[4]

[5]

Materials Science: It is a precursor for the synthesis of cobalt-based materials, such as those

used in batteries.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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